Cas no 4427-94-5 (1,3-Dioxepan-2-one)
1,3-Dioxepan-2-one structure
Product Name:1,3-Dioxepan-2-one
CAS No:4427-94-5
MF:C5H8O3
MW:116.115221977234
MDL:MFCD28360927
CID:1518357
PubChem ID:10197665
Update Time:2025-04-21
1,3-Dioxepan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxepan-2-one
- 4427-94-5
- VKSWWACDZPRJAP-UHFFFAOYSA-N
- SCHEMBL64894
- D93115
- A928044
- 155449-11-9
- tetramethylene carbonate
- BS-18938
-
- MDL: MFCD28360927
- Inchi: 1S/C5H8O3/c6-5-7-3-1-2-4-8-5/h1-4H2
- InChI Key: VKSWWACDZPRJAP-UHFFFAOYSA-N
- SMILES: O1C(=O)OCCCC1
Computed Properties
- Exact Mass: 116.04734
- Monoisotopic Mass: 116.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 79.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1,3-Dioxepan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM342159-250mg |
1,3-Dioxepan-2-one |
4427-94-5 | 95%+ | 250mg |
$429 | 2022-06-11 | |
| Chemenu | CM342159-1g |
1,3-Dioxepan-2-one |
4427-94-5 | 95%+ | 1g |
$929 | 2022-06-11 | |
| eNovation Chemicals LLC | Y1013318-100mg |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 100mg |
$165 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1013318-250mg |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 250mg |
$215 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1013318-1g |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 1g |
$460 | 2024-06-07 | |
| Aaron | AR003B89-100mg |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 100mg |
$105.00 | 2025-02-11 | |
| Aaron | AR003B89-250mg |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 250mg |
$175.00 | 2025-02-11 | |
| Aaron | AR003B89-1g |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 1g |
$404.00 | 2025-02-11 | |
| A2B Chem LLC | AB53421-100mg |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 100mg |
$160.00 | 2024-04-20 | |
| A2B Chem LLC | AB53421-250mg |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 250mg |
$299.00 | 2024-04-20 |
1,3-Dioxepan-2-one Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4427-94-5 (1,3-Dioxepan-2-one) Related Products
- 1680-31-5(Dicaprylyl carbonate)
- 34571-06-7(Carbonic acid, ethylhexadecyl ester)
- 6222-11-3(Carbonic acid, hexadecyl methyl ester)
- 66747-26-0(Carbonic acid, ethyl 6-hydroxyhexyl ester)
- 542-52-9(Dibutyl carbonate)
- 13784-55-9(1-Tridecanol, carbonate(2:1))
- 35108-03-3(Carbonic acid, dodecylethyl ester)
- 2050-94-4(Dipentyl carbonate)
- 6222-10-2(Carbonic acid, methyl tetradecyl ester)
- 63450-34-0(Carbonic acid, methyl octyl ester)
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